6-Bromo-1,1,2,2-tetrafluoro-1,2-dihydronaphthalene
Cat. No. B8557257
M. Wt: 281.04 g/mol
InChI Key: HYEPGSDVXXXEIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06894200B2
Procedure details
Zinc (7.18 g, 110 mmol) was added in two portions (4.74 g and 2.44 g) to a stirred mixture of 20.1 g (71.4 mmol) of 6-bromo-1,1,2,2-tetrafluoro-1,2-dihydronaphthalene, 45 ml of THF, 20.1 g of NH4Cl, and 90 ml of NH4OH that was cooled in an ice bath. The mixture was allowed to warm slowly to room temperature. After 5 hours reaction time, the zinc was removed by filtration. The phases were separated, and the aqueous layer was extracted three times with hexanes. The combined organic phase was washed twice with brine and dried over MgSO4. The MgSO4 was filtered off, and the solvent was removed under vacuum. Crude 6-bromo-1,2-difluoronaphthalene (16.7 g) containing 15% impurities (estimated) remained. The estimated yield of the crude 6-bromo-1,2-difluoronaphthalene was 86%. The crude yellow solid was sublimed at 70-80° C. Off-white needles (14.5 g, 59.5 mmol, 83% yield) were collected.
Quantity
20.1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[C:8](F)([F:12])[C:7](F)([F:14])[CH:6]=[CH:5]2.[NH4+].[Cl-].[NH4+].[OH-]>[Zn].C1COCC1>[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[C:8]([F:12])=[C:7]([F:14])[CH:6]=[CH:5]2 |f:1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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20.1 g
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Type
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reactant
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Smiles
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BrC=1C=C2C=CC(C(C2=CC1)(F)F)(F)F
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Name
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|
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Quantity
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20.1 g
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Type
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reactant
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Smiles
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[NH4+].[Cl-]
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Name
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|
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Quantity
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90 mL
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Type
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reactant
|
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Smiles
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[NH4+].[OH-]
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Name
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Quantity
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7.18 g
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Type
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catalyst
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Smiles
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[Zn]
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Name
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Quantity
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45 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was cooled in an ice bath
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CUSTOM
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Type
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CUSTOM
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Details
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After 5 hours reaction time
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Duration
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5 h
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CUSTOM
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Type
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CUSTOM
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Details
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the zinc was removed by filtration
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CUSTOM
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Type
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CUSTOM
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|
Details
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The phases were separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous layer was extracted three times with hexanes
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WASH
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Type
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WASH
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Details
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The combined organic phase was washed twice with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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The MgSO4 was filtered off
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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the solvent was removed under vacuum
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ADDITION
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Type
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ADDITION
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Details
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Crude 6-bromo-1,2-difluoronaphthalene (16.7 g) containing 15% impurities (estimated)
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CUSTOM
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Type
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CUSTOM
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|
Details
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was sublimed at 70-80° C
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC=1C=C2C=CC(=C(C2=CC1)F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 59.5 mmol | |
| AMOUNT: MASS | 14.5 g | |
| YIELD: PERCENTYIELD | 83% | |
| YIELD: CALCULATEDPERCENTYIELD | 83.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
